Cas no 106226-49-7 (Acetic acid, [(1-pentylundecyl)oxy]-)
106226-49-7 structure
Product Name:Acetic acid, [(1-pentylundecyl)oxy]-
CAS No:106226-49-7
MF:C18H36O3
MW:300.47664642334
CID:1180410
Update Time:2024-08-05
Acetic acid, [(1-pentylundecyl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(1-pentylundecyl)oxy]-
- Acetic acid, 2-[(1-pentylundecyl)oxy]-
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- Inchi: 1S/C18H36O3/c1-3-5-7-8-9-10-11-13-15-17(14-12-6-4-2)21-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20)
- InChI Key: RUSGPBKBLVZQBV-UHFFFAOYSA-N
- SMILES: C(O)(=O)COC(CCCCC)CCCCCCCCCC
Computed Properties
- Exact Mass: 300.26658
Experimental Properties
- Density: 0.918±0.06 g/cm3(Predicted)
- Boiling Point: 417.6±18.0 °C(Predicted)
- PSA: 46.53
- pka: 3.48±0.10(Predicted)
Acetic acid, [(1-pentylundecyl)oxy]- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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